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Compound of Interest

Compound Name: 3-Thiophenecarboxaldehyde

Cat. No.: B150965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3-
Thiophenecarboxaldehyde (CAS No. 498-62-4). Adherence to these procedures is critical for

ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Thiophenecarboxaldehyde is a combustible liquid that is harmful if swallowed and may

cause skin, eye, and respiratory irritation.[1][2][3] All personnel must use the following personal

protective equipment when handling this chemical.

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[2][4][5] Eyewash stations and safety showers must be readily accessible.

[3][5]

Personal Protective Equipment:
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or

glasses

Protects against splashes and

vapors that can cause serious

eye irritation.[2][3]

Skin Protection
Nitrile or other appropriate

chemical-resistant gloves

Prevents skin contact, which

can cause irritation.[3]

Lab coat or other protective

clothing

Minimizes the risk of skin

exposure.[3]

Respiratory Protection

NIOSH/MSHA-approved

respirator (e.g., N95 dust mask

for particulates, or an organic

vapor respirator)

Required when ventilation is

inadequate or when handling

large quantities to prevent

respiratory tract irritation.[3]

Operational Plan: Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[4][6]

Do not ingest or inhale vapors, mist, or gas.[2][4]

Keep away from heat, sparks, open flames, and other sources of ignition.[4][6]

Use spark-proof tools and take measures to prevent the buildup of electrostatic charge.[2][4]

Handle under an inert gas like nitrogen, as the substance can be air-sensitive.[2][6]

Wash hands thoroughly after handling.[3][4]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][4][6]

Recommended storage is in a refrigerator at approximately 2-8°C (36-46°F).[4]
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Keep away from incompatible substances such as strong oxidizing agents, strong bases,

and strong reducing agents.[6]

Emergency Procedures and First Aid
Exposure Route First Aid Measures

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or

water. Seek immediate medical attention.[2][4]

[6]

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, administer oxygen. If the

person is not breathing, give artificial respiration.

Seek medical attention.[3][4][6]

Skin Contact

Immediately flush the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention. Wash clothing before

reuse.[3][4][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2][3][4]

Spill and Disposal Plan
Spill Response:

Evacuate: Immediately clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames.[4][6]
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Containment: Absorb the spill with a non-combustible, inert material such as sand, earth, or

vermiculite.[4][6]

Collection: Use spark-proof tools to collect the absorbed material and place it into a suitable,

closed container for disposal.[4][6]

Decontamination: Clean the spill area thoroughly.

Waste Disposal:

Dispose of waste materials at an approved waste disposal facility.[3]

Do not allow the chemical to enter drains.[2]

Empty containers may retain product residue and can be hazardous. Do not reuse empty

containers.[6]

Chemical and Physical Properties
Property Value

Molecular Formula C₅H₄OS[1]

Molecular Weight 112.15 g/mol [1]

Appearance Colorless to pale yellow clear liquid[7][8]

Boiling Point 194-196 °C (lit.)[9]

Density 1.28 g/mL at 25 °C (lit.)[9]

Flash Point 75 °C (167 °F) - closed cup

Vapor Pressure 0.31 mmHg at 20 °C

Emergency Spill Workflow
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Chemical Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Remove Ignition Sources

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Collect Absorbed Material
into a Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste According
to Regulations

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a 3-Thiophenecarboxaldehyde spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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